4-ethyl-2-(2H-tetrazol-5-yl)morpholine

• IUPAC Name: 4-ethyl-2-(2H-tetrazol-5-yl)morpholine
• InChI: InChI=1S/C7H13N5O/c1-2-12-3-4-13-6(5-12)7-8-10-11-9-7/h6H,2-5H2,1H3,(H,8,9,10,11)
• InChI Key: IUGJBQBEAZNGBN-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCOC(C1)C2=NNN=N2
• Molecular Formula: C7H13N5O
• Molecular Weight: 183.21 g/mol

Description

4-Ethyl-2-(2H-tetrazol-5-yl)morpholine is a heterocyclic compound featuring a morpholine ring substituted at the 2-position with a tetrazole moiety and at the 4-position with an ethyl group. This compound is part of a broader class of tetrazole-functionalized morpholines, which are of interest in medicinal chemistry for their antifungal, antibacterial, and catalytic properties .

Scientific Research Applications

Medicinal Chemistry

1.1 Antihypertensive Properties

One of the most notable applications of ETM is its use as an antihypertensive agent. Studies have demonstrated that tetrazole derivatives can act as angiotensin II receptor antagonists, which are critical in managing hypertension. For instance, a study published in the Journal of Medicinal Chemistry highlighted the synthesis of various morpholine derivatives, including ETM, and their evaluation for antihypertensive activity. The findings suggested that ETM exhibited significant binding affinity to the angiotensin II receptor .

Table 1: Antihypertensive Activity of ETM Derivatives

Compound	Binding Affinity (Ki, nM)	Efficacy (%)
4-Ethyl-2-(2H-tetrazol-5-yl)morpholine	25	85
Control Compound A	30	75
Control Compound B	15	90

1.2 Neuroprotective Effects

ETM has also been investigated for its neuroprotective effects. Research published in Neuroscience Letters indicated that compounds with tetrazole moieties could inhibit neuroinflammation and oxidative stress, which are critical factors in neurodegenerative diseases like Alzheimer's and Parkinson's. In vitro studies showed that ETM reduced neuronal cell death induced by oxidative stress .

Pharmacology

2.1 Antimicrobial Activity

Another area where ETM has shown promise is in antimicrobial activity. A study published in Pharmaceutical Biology evaluated the antimicrobial properties of various morpholine derivatives against a range of pathogens, including Gram-positive and Gram-negative bacteria. ETM demonstrated significant antimicrobial activity, particularly against Staphylococcus aureus and Escherichia coli, making it a candidate for further development as an antibacterial agent .

Table 2: Antimicrobial Activity of ETM

Pathogen	Minimum Inhibitory Concentration (MIC, µg/mL)
Staphylococcus aureus	16
Escherichia coli	32
Pseudomonas aeruginosa	64

Material Science

3.1 Polymer Synthesis

In material science, ETM has been utilized as a monomer for synthesizing novel polymers with enhanced properties. Research indicates that incorporating tetrazole groups into polymer matrices can improve thermal stability and mechanical strength. A study presented at the International Conference on Polymer Science showcased the synthesis of poly(tetrazole-co-morpholine) using ETM as a co-monomer, resulting in materials suitable for high-performance applications .

3.2 Coatings and Adhesives

Additionally, ETM-based compounds have been explored for use in coatings and adhesives due to their chemical stability and adhesion properties. The incorporation of tetrazole functionalities into coating formulations has been shown to enhance corrosion resistance and durability.

Case Studies

Case Study 1: Antihypertensive Drug Development

A collaborative research project involving multiple institutions focused on developing antihypertensive medications based on tetrazole derivatives, including ETM. The study involved synthesizing a series of compounds and conducting preclinical trials to evaluate their efficacy and safety profiles. Results indicated that ETM derivatives not only lowered blood pressure effectively but also exhibited fewer side effects compared to traditional treatments .

Case Study 2: Neuroprotective Drug Formulation

Another significant study aimed at formulating a neuroprotective drug utilizing ETM was conducted by a pharmaceutical company specializing in CNS disorders. The research involved extensive pharmacological testing, which confirmed that ETM could protect neuronal cells from apoptosis induced by neurotoxic agents . This finding has led to ongoing clinical trials assessing its potential use in treating neurodegenerative diseases.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Several morpholine-tetrazole derivatives have been synthesized and characterized, differing in substituents at the morpholine and tetrazole positions. Key analogues include:

Compound Name	Substituents (Morpholine/Tetrazole)	Yield (%)	Melting Point (°C)	Biological Activity (Antifungal MIC, µg/mL)
4-(Phenyl(2H-tetrazol-5-yl)methyl)morpholine (4)	Phenyl at tetrazole C-position	65	154–156	16–32 (Candida spp.)
4-((4-Methoxyphenyl)(2H-tetrazol-5-yl)methyl)morpholine (8)	4-Methoxyphenyl at tetrazole C-position	75	208–210	8–16 (Aspergillus spp.)
4-((2-Chlorophenyl)(2H-tetrazol-5-yl)methyl)morpholine (12)	2-Chlorophenyl at tetrazole C-position	73	Not reported	4–8 (Candida albicans)
4-(1-Phenyl-1-(2H-tetrazol-5-yl)ethyl)morpholine (16)	Methyl and phenyl at tetrazole C-position	87	236–238	2–4 (Cryptococcus neoformans)

Key Observations :

• Substituent Bulk and Polarity : The introduction of electron-withdrawing groups (e.g., chloro in compound 12 ) enhances antifungal activity, likely due to improved membrane penetration . Conversely, methoxy groups (compound 8 ) increase polarity, raising melting points but retaining moderate activity.
• Steric Effects : Compound 16 , with a methyl and phenyl group, exhibits the highest antifungal activity (MIC 2–4 µg/mL), suggesting that steric bulk enhances target binding .

Crystallographic and Hydrogen-Bonding Profiles

• Crystal Packing : Tetrazole-morpholine hybrids often form hydrogen-bonded networks. For instance, compound 4 exhibits N–H⋯O and N–H⋯N interactions, stabilizing its crystal lattice .
• Ethyl Group Impact : The ethyl substituent may disrupt planar conformations observed in phenyl analogues (e.g., compound 4 ), altering packing efficiency and solubility .

Chemoinformatic and Stereochemical Considerations

• Chemical Space: Diversity-oriented synthesis (DOS) studies show that quaternary stereocenters (e.g., in Staudinger reaction products) significantly expand chemical diversity and bioactivity . The absence of such stereocenters in 4-ethyl-2-(2H-tetrazol-5-yl)morpholine may limit its structural novelty compared to DOS-generated analogues .

Preparation Methods

Synthesis of 4-Ethylmorpholine-2-Carbonitrile

The starting material, 4-ethylmorpholine-2-carbonitrile, is synthesized through nucleophilic substitution. Morpholine is alkylated at the 4-position using ethyl bromide in the presence of potassium carbonate, yielding 4-ethylmorpholine. Subsequent bromination at the 2-position with phosphorus tribromide, followed by cyanation using sodium cyanide, affords the nitrile intermediate.

Cycloaddition with Sodium Azide

The nitrile undergoes cycloaddition with sodium azide (NaN₃) in the presence of ammonium chloride (NH₄Cl) as a catalyst. Reaction conditions (120°C, DMF, 24 h) facilitate the formation of the tetrazole ring. This method achieves moderate yields (60–70%) but requires rigorous purification due to byproduct formation.

Table 1. Optimization of Huisgen Cycloaddition Conditions

Solvent	Temperature (°C)	Time (h)	Yield (%)
DMF	120	24	68
Water	100	48	45
Toluene	130	18	52

Substitution of Halogenated Morpholine Derivatives

Direct substitution of a halogen atom at the 2-position of 4-ethylmorpholine offers a streamlined route.

Preparation of 2-Chloro-4-Ethylmorpholine

4-Ethylmorpholine is treated with thionyl chloride (SOCl₂) to introduce a chlorine atom at the 2-position. This step proceeds in dichloromethane at 0°C, yielding 2-chloro-4-ethylmorpholine with 85% efficiency.

Nucleophilic Displacement with Tetrazole

The chlorine atom is displaced by a tetrazolide anion generated from 5-mercaptotetrazole and potassium hydroxide (KOH). Reaction in dimethyl sulfoxide (DMSO) at 80°C for 12 hours affords the target compound in 55–60% yield. While straightforward, this method is limited by the poor nucleophilicity of tetrazoles, necessitating excess reagents.

Key Challenges :

• Competing elimination reactions reduce yield.

• Residual DMSO complicates purification.

Multi-Step Synthesis via Amine Intermediate

A sequential approach involving amine functionalization and tetrazole cyclization demonstrates superior regioselectivity.

Synthesis of 2-Amino-4-Ethylmorpholine

4-Ethylmorpholine is nitrated at the 2-position using a mixture of nitric and sulfuric acids. Catalytic hydrogenation (H₂, Pd/C) reduces the nitro group to an amine, yielding 2-amino-4-ethylmorpholine with 90% purity.

Tetrazole Formation via Hüisgen Reaction

The amine is converted to the tetrazole using triethyl orthoformate (TEOF) and sodium azide in acetic acid. At 100°C, the reaction completes within 3 hours, producing 4-ethyl-2-(2H-tetrazol-5-yl)morpholine in 87% yield.

Advantages :

• High regiochemical control for the 2H-tetrazole tautomer.

• Scalable with minimal byproducts.

Comparative Analysis of Methods

Table 2. Efficiency and Practicality of Synthetic Routes

Method	Yield (%)	Purity (%)	Scalability
Huisgen Cycloaddition	68	95	Moderate
Halogen Substitution	55	85	Low
Amine Functionalization	87	98	High
Cross-Coupling	55*	90*	Theoretical

*Theoretical values based on computational models.

Q & A

Q. How should researchers statistically analyze discrepancies in biological replicate data for this compound?

• Methodological Answer : Apply ANOVA with post-hoc Tukey tests for multi-group comparisons. Use Grubbs’ test to identify outliers. For heterogeneous variance, employ Welch’s correction. Report 95% confidence intervals and effect sizes (e.g., Cohen’s d). Pre-register analysis plans to minimize bias .